Benzothiazole, 2-(3,4-dimethoxyphenyl)-5-fluoro-
Benzothiazole, 2-(3,4-dimethoxyphenyl)-5-fluoro-
GW 610 is an antitumor benzothiazole that shows growth-inhibitory activity against several cancer cell lines. In MCF-7 and MDA 468 human cancer cell lines, potent antiproliferative activity (growth inhibition (GI50) < 0.1 nM) was observed. Potent and selective activity was also observed in the NCI 60 human cancer cell line panel. In contrast with previously reported 2-(4-aminophenyl)benzothiazoles, GW 610 is not reliant on induction of cytochrome P 1A1 (CYP1A1) expression for antitumor activity.
Brand Name:
Vulcanchem
CAS No.:
872726-44-8
VCID:
VC0144474
InChI:
InChI=1S/C15H12FNO2S/c1-18-12-5-3-9(7-13(12)19-2)15-17-11-8-10(16)4-6-14(11)20-15/h3-8H,1-2H3
SMILES:
COC1=C(C=C(C=C1)C2=NC3=C(S2)C=CC(=C3)F)OC
Molecular Formula:
C15H12FNO2S
Molecular Weight:
289.3 g/mol
Benzothiazole, 2-(3,4-dimethoxyphenyl)-5-fluoro-
CAS No.: 872726-44-8
Reference Standards
VCID: VC0144474
Molecular Formula: C15H12FNO2S
Molecular Weight: 289.3 g/mol
| CAS No. | 872726-44-8 |
|---|---|
| Product Name | Benzothiazole, 2-(3,4-dimethoxyphenyl)-5-fluoro- |
| Molecular Formula | C15H12FNO2S |
| Molecular Weight | 289.3 g/mol |
| IUPAC Name | 2-(3,4-dimethoxyphenyl)-5-fluoro-1,3-benzothiazole |
| Standard InChI | InChI=1S/C15H12FNO2S/c1-18-12-5-3-9(7-13(12)19-2)15-17-11-8-10(16)4-6-14(11)20-15/h3-8H,1-2H3 |
| Standard InChIKey | ZRLSVQBGBBYEAZ-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)C2=NC3=C(S2)C=CC(=C3)F)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C2=NC3=C(S2)C=CC(=C3)F)OC |
| Appearance | Assay:≥98%A crystalline solid |
| Description | GW 610 is an antitumor benzothiazole that shows growth-inhibitory activity against several cancer cell lines. In MCF-7 and MDA 468 human cancer cell lines, potent antiproliferative activity (growth inhibition (GI50) < 0.1 nM) was observed. Potent and selective activity was also observed in the NCI 60 human cancer cell line panel. In contrast with previously reported 2-(4-aminophenyl)benzothiazoles, GW 610 is not reliant on induction of cytochrome P 1A1 (CYP1A1) expression for antitumor activity. |
| Synonyms | 2-(3,4-dimethoxyphenyl)-5-fluorobenzothiazole GW 610 GW-610 GW610 compound NSC 721648 NSC-721648 NSC721648 PMX 610 PMX-610 PMX610 |
| PubChem Compound | 6712941 |
| Last Modified | Nov 11 2021 |
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